Cas no 156765-35-4 (Phenanthro[1,2-c]furan-5a(3bH)-ol, 7-ethenyl-4,5,6,7,8,9,9a,9b,10,11-decahydro-7,9b-dimethyl-, (3bR,5aR,7S,9aR,9bS)- (9CI))

• Product name: Phenanthro[1,2-c]furan-5a(3bH)-ol, 7-ethenyl-4,5,6,7,8,9,9a,9b,10,11-decahydro-7,9b-dimethyl-, (3bR,5aR,7S,9aR,9bS)- (9CI)
• CAS No: 156765-35-4
• MF: C₂₀H₂₈O₂
• MW: 300.435126304626
• CID: 209457

Phenanthro[1,2-c]furan-5a(3bH)-ol, 7-ethenyl-4,5,6,7,8,9,9a,9b,10,11-decahydro-7,9b-dimethyl-, (3bR,5aR,7S,9aR,9bS)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Phenanthro[1,2-c]furan-5a(3bH)-ol,7-ethenyl-4,5,6,7,8,9,9a,9b,10,11-decahydro-7,9b-dimethyl-,(3bR,5aR,7S,9aR,9bS)- (9CI)
• Phenanthro[1,2-c]furan-5a(3bH)-ol,7-ethenyl-4,5,6,7,8,9,9a,9b,10,11-decahydro-7,9b-dimethyl-, [3bR-(3ba,5ab,7a,9aa,9bb)]-
• Saturol
• CID 101666182
• Phenanthro[1,2-c]furan-5a(3bH)-ol, 7-ethenyl-4,5,6,7,8,9,9a,9b,10,11-decahydro-7,9b-dimethyl-, (3bR,5aR,7S,9aR,9bS)- (9CI)

• Inchi： 1S/C20H28O2/c1-4-18(2)8-7-17-19(3)9-5-14-11-22-12-15(14)16(19)6-10-20(17,21)13-18/h4,11-12,16-17,21H,1,5-10,13H2,2-3H3/t16-,17+,18-,19-,20+/m0/s1
• InChI Key： SNGSHXQSCZHIPB-LJDSDSDDSA-N
• SMILES： O[C@]12C[C@](C=C)(C)CC[C@@H]1[C@@]1(C)CCC3=COC=C3[C@@H]1CC2

Computed Properties

• Exact Mass: 300.209
• Monoisotopic Mass: 300.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.4

Experimental Properties

• Density: 1.117±0.06 g/cm3(Predicted)
• Boiling Point: 397.0±42.0 °C(Predicted)
• pka: 14.89±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds